Cas no 102791-86-6 (2-methyl-4-(2-methyl-1H-imidazol-1-yl)-Benzenamine)

• Product Name: 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-Benzenamine
• CAS No: 102791-86-6
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 1096790
• PubChem ID: 14450265
• Update Time: 2025-04-20

2-methyl-4-(2-methyl-1H-imidazol-1-yl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-Benzenamine
• 2-Methyl-4-(2-methyl-1H-imidazol-1-yl)aniline
• 102791-86-6
• A1-41479

• Inchi： 1S/C11H13N3/c1-8-7-10(3-4-11(8)12)14-6-5-13-9(14)2/h3-7H,12H2,1-2H3
• InChI Key： RYHPFNPWHDTNOR-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)C1=CC=C(C(C)=C1)N

Computed Properties

• Exact Mass: 187.110947g/mol
• Monoisotopic Mass: 187.110947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 187.24g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų